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For Immediate Release

This whitepaper provides an in-depth technical guide to the discovery and history of 1-

Acetylguanidine, a molecule of significant interest to researchers, scientists, and professionals

in drug development. While a definitive singular "discovery" paper remains elusive in currently

indexed scientific literature, a timeline of its emergence and key synthetic developments can be

pieced together from early 20th-century chemical research.

Early Investigations into Guanidine Acylation
The history of 1-Acetylguanidine is intrinsically linked to the broader exploration of guanidine

chemistry. Guanidine itself was first isolated in 1861 by Adolph Strecker.[1] Subsequent

research in the late 19th and early 20th centuries focused on understanding the reactivity of

this highly basic compound and its derivatives.

While the precise first synthesis of 1-Acetylguanidine is not clearly documented in a dedicated

publication, its existence as a chemical entity was established by the mid-20th century. A

significant milestone in its documented history is a 1946 patent that details a method for the

preparation of acyl guanidines, including acetylguanidine.[2] This suggests that by this time, the

compound was not only known but also of interest for further chemical transformations.

Later studies, such as a 1961 paper in the Canadian Journal of Chemistry, delved into the

acetylation of various alkyl-substituted guanidines, further solidifying the understanding of

monoacetylated guanidine derivatives and their characterization.[3][4]
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Physicochemical Properties and Characterization
1-Acetylguanidine is a white to off-white crystalline solid. Its fundamental chemical and physical

properties are summarized in the table below.

Property Value Source

Molecular Formula C₃H₇N₃O [5]

Molecular Weight 101.11 g/mol [5]

CAS Number 5699-40-1 [5]

Melting Point 181-183 °C (lit.)

Key Experimental Protocols in the Synthesis of 1-
Acetylguanidine
The synthesis of 1-Acetylguanidine has evolved over time, with early methods relying on the

direct acylation of guanidine and its salts.

Historical Synthesis: Acylation of Guanidine (Pre-1950s)
An early and straightforward approach to synthesizing 1-Acetylguanidine involved the reaction

of a guanidine salt with an acetylating agent. The following protocol is a representative example

based on the methodologies of that era.

Objective: To synthesize 1-Acetylguanidine by the acylation of guanidine.

Materials:

Guanidine salt (e.g., guanidine hydrochloride, guanidine carbonate)

Acetylating agent (e.g., acetic anhydride, ethyl acetate)[2]

Anhydrous solvent (e.g., ethanol, pyridine)

Apparatus for heating and reflux
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Apparatus for filtration and recrystallization

Methodology:

Preparation of Guanidine Free Base (if starting from a salt): A solution of the guanidine salt in

a suitable solvent was treated with a base (e.g., sodium ethoxide) to liberate the free

guanidine base. The precipitated salt was then removed by filtration.

Acylation: The solution containing the free guanidine base was treated with an equimolar

amount of the acetylating agent. The reaction mixture was then heated under reflux for a

specified period to drive the reaction to completion.

Isolation and Purification: Upon cooling, the crude 1-Acetylguanidine would often precipitate

from the reaction mixture. The solid was collected by filtration and purified by recrystallization

from a suitable solvent, such as ethanol or water.

The logical workflow for this historical synthesis can be visualized as follows:

Guanidine Salt Guanidine Free Base  Base Treatment

Acylation Reaction
(Heating/Reflux)Acetylating Agent

(e.g., Acetic Anhydride)

Crude 1-Acetylguanidine Recrystallization Pure 1-Acetylguanidine

Click to download full resolution via product page

Historical Synthesis Workflow for 1-Acetylguanidine.

Modern Synthetic Applications
While the historical context of 1-Acetylguanidine is rooted in fundamental reactivity studies, its

contemporary relevance lies in its utility as a versatile building block in organic synthesis. It

serves as a precursor for the synthesis of various heterocyclic compounds, which are of
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interest in medicinal chemistry and drug discovery. For instance, 1-Acetylguanidine is used in

the preparation of substituted imidazoles and pyrimidines.

Conclusion
The discovery and history of 1-Acetylguanidine reflect the progressive exploration of guanidine

chemistry. While the exact moment of its first synthesis is not prominently recorded, its

preparation was well-established by the mid-20th century. From these early beginnings, 1-

Acetylguanidine has transitioned from a subject of basic chemical inquiry to a valuable reagent

in the synthesis of complex molecules with potential biological applications. This historical

trajectory underscores the enduring importance of fundamental chemical synthesis in paving

the way for advancements in applied sciences.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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